ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(5-methyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O3S/c1-3-27-19(26)15-9-11-16(12-10-15)21-18(25)13-28-20-23-22-14(2)24(20)17-7-5-4-6-8-17/h4-12H,3,13H2,1-2H3,(H,21,25)
• InChI Key: ZSBRJDWBXDGCEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

Ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate is a compound that belongs to the class of triazole derivatives. It has gained significant attention in recent years due to its potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in various cellular processes. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in inflammation.
Biochemical and Physiological Effects
Ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. The compound has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate in lab experiments is its high potency and specificity. The compound has been shown to have a low toxicity profile, making it a safe choice for use in various scientific research applications. However, one of the limitations of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research and development of ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate. One of the directions is to further explore its potential applications in drug discovery and development. The compound has shown promising results in the treatment of various diseases, and further research is needed to fully understand its mechanism of action and potential therapeutic benefits. Another direction is to explore its potential use as a diagnostic tool in medical imaging. The compound has shown potential in this area, and further research is needed to fully explore its diagnostic capabilities. Finally, there is a need to explore alternative synthesis methods that can reduce the cost of producing the compound, making it more accessible for use in various scientific research applications.

Scientific Research Applications

Ethyl 4-({[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in the development of new drugs for the treatment of cancer, inflammation, and infectious diseases. The compound has also been studied for its potential use as a diagnostic tool in medical imaging.